Cas no 111721-75-6 (2-bromo-3-fluoroaniline)

• Product Name: 2-bromo-3-fluoroaniline
• CAS No: 111721-75-6
• MF: C₆H₅BrFN
• MW: 190.01300406456
• MDL: MFCD07369915
• CID: 62882
• PubChem ID: 14770005
• Update Time: 2025-10-29

2-bromo-3-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-fluorophenylamine
• 2-BROMO-3-FLUORO-PHENYLAMINE
• 2-Bromo-3-fluoroaniline
• Bromo-3-fluoroaniline
• AC-1578
• AKOS005259412
• AM20050229
• (2-bromo-3-fluoro-phenyl)-amine
• A13660
• 2-bromo-3-fluorobenzenamine;2-BROMO-3-FLUORO-PHENYLAMINE
• EN300-142398
• 2-Bromo-3-fluoroaniline, AldrichCPR
• FT-0601367
• PS-8396
• BENZENAMINE, 2-BROMO-3-FLUORO-
• 2-bromo-3-fluorobenzenamine
• SY019784
• J-508223
• MFCD07369915
• XZRSXRUYZXBTGD-UHFFFAOYSA-N
• SCHEMBL112689
• PB39606
• DTXSID10563838
• CS-W003391
• 111721-75-6
• 2-Bromo-3-fluoroaniline 98%
• BBL101471
• DTXCID20514614
• STL555267
• DB-005994
• 2-bromo-3-fluoroaniline

• MDL： MFCD07369915
• Inchi： 1S/C6H5BrFN/c7-6-4(8)2-1-3-5(6)9/h1-3H,9H2
• InChI Key： XZRSXRUYZXBTGD-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1N)F

Computed Properties

• Exact Mass: 188.95900
• Monoisotopic Mass: 188.95894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Color/Form: Light-green to Brown Solid
• Density: 1.670
• Boiling Point: 301.6°Cat760mmHg
• Flash Point: 94°(201°F)
• Refractive Index: 1.5830
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 26.02000
• LogP: 2.75160

2-bromo-3-fluoroaniline Security Information

• Signal Word：Warning
• Hazard Statement： H302;H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：2811
• Hazard Category Code： 22-36-36/37/38-20/21/22
• Safety Instruction： 9-26-36/37-60
• Hazardous Material Identification：
• HazardClass：6.1
• Storage Condition：Room temperature

Additional information on 2-bromo-3-fluoroaniline

2-Bromo-3-Fluoroaniline: A Comprehensive Overview

2-Bromo-3-fluoroaniline, also known by its CAS number 111721-75-6, is a versatile aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its bromine and fluorine substituents on the aniline backbone, which impart unique electronic and steric properties. Recent advancements in synthetic methodologies and its applications have further highlighted its potential in various industries.

The synthesis of 2-bromo-3-fluoroaniline typically involves multi-step processes, often starting from aniline derivatives. Researchers have explored various strategies, including nucleophilic substitution, electrophilic substitution, and coupling reactions, to optimize the synthesis of this compound. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel approach using palladium-catalyzed cross-coupling reactions to achieve high yields of 2-bromo-3-fluoroaniline. This method not only enhances the efficiency of the synthesis but also minimizes the use of hazardous reagents, aligning with green chemistry principles.

In terms of applications, 2-bromo-3-fluoroaniline has been extensively used as an intermediate in the synthesis of pharmaceutical agents. Its bromine and fluorine substituents make it an ideal candidate for constructing bioactive molecules with specific pharmacokinetic profiles. For example, recent studies have utilized this compound as a key intermediate in the development of antiviral drugs targeting emerging pathogens. The ability of 2-bromo-3-fluoroaniline to undergo various functional group transformations has further expanded its utility in drug discovery.

Beyond pharmaceuticals, 2-bromo-3-fluoroaniline has found applications in materials science, particularly in the synthesis of advanced polymers and coatings. Its electron-withdrawing groups enhance the stability and reactivity of polymer chains, making it suitable for high-performance materials. A notable example is its use in the production of flame-retardant polymers, where it contributes to improved thermal stability without compromising mechanical properties.

The electronic properties of 2-bromo-3-fluoroaniline have also made it a valuable component in optoelectronic devices. Recent research has focused on its role as a dopant in organic light-emitting diodes (OLEDs), where it enhances charge transport and device efficiency. Studies published in Advanced Materials highlight how the substitution pattern of this compound influences its electronic behavior, offering insights into its potential for next-generation displays.

In conclusion, 2-bromo-3-fluoroaniline, with its unique chemical structure and diverse applications, continues to be a focal point in modern chemistry. As research progresses, particularly in areas such as green synthesis and advanced materials, this compound is poised to play an even more significant role in driving innovation across multiple industries.